Cas no 418808-71-6 (2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline)

• Product Name: 2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline
• CAS No: 418808-71-6
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 1085658
• PubChem ID: 825484
• Update Time: 2025-10-30

2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline
• 2-methyl-4-(5-methyl-1,3-benzoxazol-2-yl)aniline
• 2-methyl-4-(5-methyl-1,3-benzoxazol-2-yl)aniline(SALTDATA: FREE)
• ASISCHEM D50913
• AC1LGR1A
• BBL009468
• CTK4I5391
• MolPort-001-895-980
• Oprea1_013795
• Oprea1_475314
• STK259208
• 418808-71-6
• SCHEMBL12643200
• [2-methyl-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amine
• AKOS000108614
• CS-0227415
• DB-211747
• DTXSID40356518

• MDL： MFCD00606391
• Inchi： 1S/C15H14N2O/c1-9-3-6-14-13(7-9)17-15(18-14)11-4-5-12(16)10(2)8-11/h3-8H,16H2,1-2H3
• InChI Key： USNUQFSZYXTEED-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2N=C1C1=CC=C(C(C)=C1)N

Computed Properties

• Exact Mass: 238.11100
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05000
• LogP: 4.27500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline

Professional Introduction to 2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline (CAS No. 418808-71-6)

2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline, a compound with the chemical identifier CAS No. 418808-71-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The compound's molecular framework, featuring a combination of a methyl-substituted aniline core and a benzo[d]oxazole moiety, positions it as a promising candidate for further investigation in drug discovery and development.

The structural composition of 2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline is meticulously designed to optimize its pharmacological profile. The presence of the benzo[d]oxazole ring enhances the compound's ability to interact with biological targets, while the methyl substituents contribute to its stability and bioavailability. This balance of structural features makes it an attractive molecule for exploring new therapeutic avenues.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The benzo[d]oxazole scaffold is particularly noteworthy, as it has been extensively studied for its role in inhibiting enzymes and receptors involved in inflammation, pain, and cancer. By incorporating this moiety into the molecular structure of 2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline, researchers aim to harness its potential in creating more effective and targeted therapies.

The aniline group in the compound's name also plays a crucial role in its pharmacological activity. Anilines are well-known for their ability to act as intermediates in the synthesis of various bioactive molecules. The methyl substitution on the aniline ring further influences its electronic properties, enhancing its binding affinity to biological targets. This combination of structural features makes 2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline a versatile molecule with broad therapeutic implications.

Recent studies have begun to explore the potential applications of 2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline in treating neurological disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter systems suggests that it could be effective in managing conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. Preliminary research indicates that it may modulate key enzymes and receptors involved in these pathologies, offering a new perspective on potential treatments.

The synthesis of 2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline involves a series of carefully orchestrated chemical reactions that ensure high yield and purity. Advanced synthetic methodologies are employed to construct the benzo[d]oxazole ring and attach it to the aniline core. These techniques include cyclization reactions, nucleophilic substitutions, and metal-catalyzed cross-coupling reactions. The precision required in these processes underscores the compound's complexity and highlights the expertise needed to produce it on an industrial scale.

In addition to its therapeutic potential, 2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline has shown promise in preclinical studies as an anti-inflammatory agent. In vitro experiments have demonstrated its ability to inhibit inflammatory cytokines and reduce oxidative stress, two key factors in chronic inflammatory diseases. These findings suggest that it could be used to develop new treatments for conditions such as rheumatoid arthritis, inflammatory bowel disease, and cardiovascular disorders.

The pharmacokinetic properties of 2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline are also under investigation. Researchers are evaluating its absorption, distribution, metabolism, excretion (ADME) profile to determine how it behaves within the body. Understanding these parameters is crucial for optimizing dosages and minimizing side effects. Initial data indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further clinical development.

The future of pharmaceutical research hinges on innovative compounds like 2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline. As our understanding of biological pathways continues to evolve, so does our ability to design molecules that can interact with them more effectively. The combination of computational chemistry, high-throughput screening, and traditional synthetic methods will be essential in unlocking the full potential of this compound.

In conclusion, 2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline (CAS No. 418808-71-6) represents a significant advancement in medicinal chemistry with broad therapeutic implications. Its unique structural features make it a versatile molecule capable of modulating various biological pathways associated with diseases such as neurological disorders and chronic inflammation. As research continues to uncover its potential applications, this compound is poised to play a crucial role in the development of next-generation therapeutics.